1-(6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl)-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)urea

• IUPAC Name: 1-[6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl]-3-(2,3-dihydro-1,4-benzodioxin-6-yl)urea
• InChI: InChI=1S/C24H26N6O3/c31-24(27-19-6-7-20-21(14-19)33-13-12-32-20)28-22-15-23(26-17-25-22)30-10-8-29(9-11-30)16-18-4-2-1-3-5-18/h1-7,14-15,17H,8-13,16H2,(H2,25,26,27,28,31)
• InChI Key: NYLMHVLQSTUMES-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC=NC(=C3)NC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C24H26N6O3
• Molecular Weight: 446.5 g/mol

Description

1-(6-(4-Benzylpiperazin-1-yl)pyrimidin-4-yl)-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)urea is a useful research compound. Its molecular formula is C24H26N6O3 and its molecular weight is 446.511. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

Research on coumarin substituted heterocyclic compounds, which share structural similarities with the specified urea derivative, has shown that these compounds exhibit significant antioxidant activities. The preparation and characterization of these derivatives demonstrate their potential in scavenging free radicals, with activities comparable to standard antioxidants like vitamin C (Abd-Almonuim, Mohammed, & Al-khalifa, 2020).

Synthesis of Pyrimidine Derivatives

The use of specific reagents for the synthesis of pyrimidone and pyrimidine derivatives has been described, showcasing efficient methods for generating these compounds. Such methodologies are critical for developing pharmaceuticals and chemicals with enhanced properties (Rao, Acharya, Verma, & Kaushik, 2011).

Anticancer and Anti-inflammatory Agents

Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, demonstrating the potential therapeutic applications of these compounds in treating cancer and inflammation (Rahmouni et al., 2016).

Cyclocondensation Reactions

Studies on methyl trifluoropyruvate N-(pyrimidin-2-yl)imines in cyclocondensation reactions with 1,3-binucleophilic reagents have explored the synthesis pathways to create diverse heterocyclic compounds, highlighting the versatility and utility of these reactions in producing new chemical entities with potential application in various fields (Sokolov et al., 2013).

Antimicrobial Activity

The development of new pyrimidine-benzoxazole/benzimidazole hybrids with significant antimicrobial activity illustrates the ongoing search for more effective antibacterial and antifungal agents. Such compounds offer promising leads for developing new treatments against resistant microbial strains (Abdelgawad et al., 2019).